2-Methoxyethyl 6-bromo-5-((4-fluorobenzoyl)oxy)-2-methylbenzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 6-bromo-5-(4-fluorobenzoyl)oxy-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C20H16BrFO6/c1-11-18(20(24)26-8-7-25-2)14-9-17(15(21)10-16(14)27-11)28-19(23)12-3-5-13(22)6-4-12/h3-6,9-10H,7-8H2,1-2H3
• InChI Key: BSLAGDVQZALUMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC(=C(C=C2O1)Br)OC(=O)C3=CC=C(C=C3)F)C(=O)OCCOC
• Molecular Formula: C20H16BrFO6
• Molecular Weight: 451.2 g/mol

Description

2-Methoxyethyl 6-bromo-5-((4-fluorobenzoyl)oxy)-2-methylbenzofuran-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has unique biochemical and physiological effects, making it a valuable tool for laboratory experiments. In

Scientific Research Applications

Synthesis Techniques

• An efficient synthesis technique for compounds similar to 2-Methoxyethyl 6-bromo-5-((4-fluorobenzoyl)oxy)-2-methylbenzofuran-3-carboxylate has been explored, emphasizing the importance of regioselectivity and yield in the production of such complex molecules (Hirokawa, Horikawa, & Kato, 2000).

Optical Properties and Structural Analysis

• Research into the optical properties and structural characteristics of compounds structurally related to the subject molecule, such as 5-(3-aryl-1H-pyrazol-5-yl)-2-(6-methoxy-3-methylbenzofuran-2-yl)-1,3,4-oxadiazole derivatives, provides insights into the potential applications in spectroscopy and material science (Jiang, Liu, Lv, & Zhao, 2012).

Agricultural Applications

• Some derivatives of this compound have been examined for their potential in developing new herbicides, showcasing the diverse applications of these compounds beyond pharmaceuticals (Liepa, Wilkie, Winkler, & Winzenberg, 1992).

Photochemical and Photophysical Properties

• Investigations into the photochemical and photophysical properties of compounds with structural similarities to the subject molecule, such as zinc phthalocyanine derivatives, highlight their potential utility in photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Chemical Transformation Processes

• The study of chemical transformation processes involving compounds akin to this compound reveals potential methods for creating novel compounds, which could have implications in material science and synthetic chemistry (Abbott, Acheson, Flowerday, & Brown, 1974).

Receptor Studies

• These compounds have been utilized in studying G protein-coupled receptors, such as GPR35, which is important for understanding various physiological processes (Thimm, Funke, Meyer, & Müller, 2013).